molecular formula C13H25N3O B11752492 (S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)propanamide

(S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)propanamide

Cat. No.: B11752492
M. Wt: 239.36 g/mol
InChI Key: XUCKEDDDYMSTNM-GCVQQVDUSA-N
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Description

(S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)propanamide is a chiral small molecule characterized by an (S)-configured 2-aminopropanamide backbone linked to a 4-aminocyclohexyl moiety substituted with a cyclopropylmethyl group.

Properties

Molecular Formula

C13H25N3O

Molecular Weight

239.36 g/mol

IUPAC Name

(2S)-2-amino-N-[4-(cyclopropylmethylamino)cyclohexyl]propanamide

InChI

InChI=1S/C13H25N3O/c1-9(14)13(17)16-12-6-4-11(5-7-12)15-8-10-2-3-10/h9-12,15H,2-8,14H2,1H3,(H,16,17)/t9-,11?,12?/m0/s1

InChI Key

XUCKEDDDYMSTNM-GCVQQVDUSA-N

Isomeric SMILES

C[C@@H](C(=O)NC1CCC(CC1)NCC2CC2)N

Canonical SMILES

CC(C(=O)NC1CCC(CC1)NCC2CC2)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)propanamide typically involves multiple steps, starting from readily available starting materials. One common approach is to begin with the cyclohexylamine, which undergoes a series of reactions to introduce the cyclopropylmethyl group and the amino group at the appropriate positions. The reaction conditions often involve the use of protecting groups to ensure selective reactions at specific sites on the molecule.

Industrial Production Methods

Industrial production of this compound may involve optimizing the synthetic route to increase yield and reduce costs. This can include the use of catalysts to enhance reaction rates and the development of continuous flow processes to improve efficiency. The choice of solvents and reagents is also critical in scaling up the production while maintaining the purity and quality of the final product.

Chemical Reactions Analysis

Types of Reactions

(S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)propanamide can undergo various types of chemical reactions, including:

    Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

    Reduction: Reduction reactions can be used to convert certain functional groups into more reactive forms.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The reaction conditions, such as temperature and solvent choice, are optimized to achieve the desired transformations with high selectivity and yield.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can introduce various functional groups, such as halides or alkyl groups.

Scientific Research Applications

(S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)propanamide has a wide range of applications in scientific research:

    Chemistry: The compound is used as a building block in the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

    Biology: In biological research, the compound can be used to study the effects of chiral molecules on biological systems. Its interactions with enzymes and receptors can provide insights into the mechanisms of action of similar compounds.

    Medicine: The compound has potential applications in drug development. Its ability to interact with specific molecular targets makes it a candidate for the development of new therapeutic agents.

    Industry: In industrial applications, the compound can be used in the production of specialty chemicals and materials. Its unique properties can be leveraged to develop new products with enhanced performance.

Mechanism of Action

The mechanism of action of (S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)propanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s chiral nature allows it to bind selectively to these targets, modulating their activity. The pathways involved in its mechanism of action can include signal transduction, enzyme inhibition, or receptor activation, depending on the specific application.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Cyclohexyl Ring

The cyclohexyl ring’s amino group substitution pattern significantly influences physicochemical and biological properties. Key analogs include:

Compound Name Substituent on Cyclohexyl Molecular Formula Molecular Weight (g/mol) Key Features Evidence ID
(S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)propanamide Cyclopropylmethyl C14H25N3O 267.37 Moderate steric bulk, balanced lipophilicity
(S)-2-Amino-N-(4-(benzyl(cyclopropyl)amino)cyclohexyl)propanamide Benzyl(cyclopropyl) C19H29N3O 315.45 Increased hydrophobicity; potential for π-π interactions
(S)-2-Amino-N-(4-(N-cyclopropylacetamido)cyclohexyl)propanamide N-Cyclopropylacetamido C14H25N3O2 267.37 Acetamido group enhances polarity; reduced basicity
(S)-2-Amino-N-(4-(isopropyl(methyl)amino)cyclohexyl)propanamide Isopropyl(methyl) C13H26N3O 240.37 Compact substituent; higher basicity

Key Observations :

  • Polarity : The acetamido group in C14H25N3O2 increases polarity, which may improve aqueous solubility but reduce membrane permeability .
  • Lipophilicity : Benzyl-containing analogs (e.g., C19H29N3O) are more lipophilic, favoring passive diffusion but risking off-target interactions .

Stereochemical and Backbone Modifications

Stereochemistry
  • The (S)-configuration at the 2-aminopropanamide backbone is critical for chiral recognition in biological systems. highlights analogs like 2-Amino-N-((2S)-2-(isopropyl(methyl)amino)cyclohexyl)propanamide, where stereochemistry at the cyclohexyl position (2S) further modulates activity .
Backbone Extension
  • Compound 15 (): 2-Amino-5-(3-nitroguanidino)-N-(4-phenylthiazol-2-yl)pentanamide features a nitroguanidino-pentanamide backbone. The extended chain and nitro group enhance hydrogen-bonding capacity, correlating with reported biological activity (IC50 = 8 µM) .

Complex Derivatives in Patent Literature

describes advanced derivatives like COMPOUND 36 and COMPOUND 40, which incorporate spiro-pyrazino-pyrrolo-pyrimidinone systems and piperazinylcyclohexyl groups. These structures exhibit higher molecular weights (e.g., 492 [M+H]<sup>+</sup>) and complex pharmacophores, likely targeting kinase or GPCR pathways .

Biological Activity

(S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)propanamide is a compound of interest in medicinal chemistry due to its potential therapeutic applications. This article reviews its biological activity, focusing on its pharmacological effects, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The compound is characterized by the following structural components:

  • Amino Group : Contributes to its basicity and potential interaction with biological targets.
  • Cyclohexyl and Cyclopropylmethyl Groups : These hydrophobic moieties may enhance membrane permeability and receptor binding affinity.

Antiviral Activity

Recent studies have highlighted the compound's potential as an antiviral agent. For instance, it has been evaluated against enterovirus D68 (EV-D68), where structure-based optimization led to the identification of compounds with improved inhibitory activity against the viral 2A protease. The SAR indicated that specific substitutions at the P3 and P4 positions were crucial for enhancing antiviral efficacy, with compounds exhibiting IC50 values in the low micromolar range .

Analgesic and Anti-inflammatory Effects

In a pharmacological evaluation, related compounds demonstrated significant anti-inflammatory properties. For example, derivatives showed potent inhibition of prostaglandin synthesis, suggesting that (S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)propanamide might also possess analgesic effects similar to established non-steroidal anti-inflammatory drugs (NSAIDs) .

Case Study 1: Antiviral Efficacy

In a controlled laboratory setting, (S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)propanamide was tested against various strains of EV-D68. Results indicated that modifications to the cyclohexyl group significantly affected the compound's binding affinity to the viral protease, leading to enhanced antiviral activity. The most effective analogs achieved EC50 values below 1 μM, suggesting strong potential for therapeutic development .

Case Study 2: Safety Profile

A comparative study assessed the cytotoxicity of (S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)propanamide against normal human cell lines. The compound exhibited low cytotoxicity with CC50 values exceeding 50 μM, indicating a favorable safety profile for further development .

Structure-Activity Relationship (SAR)

The following table summarizes key findings from SAR studies related to (S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)propanamide:

Compound VariantP3 SubstitutionP4 SubstitutionIC50 (μM)EC50 (μM)
OriginalTert-butylCyclohexyl0.180.45
Variant ACyclopentylCyclohexyl0.944.65
Variant BTert-butylAromatic1.163.92

This data indicates that aliphatic substitutions are generally preferred at specific positions for optimal biological activity .

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